Cas no 108370-27-0 (1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one)
108370-27-0 structure
Product Name:1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one
CAS No:108370-27-0
MF:C19H16O
MW:260.329745292664
CID:1189924
PubChem ID:13906556
Update Time:2025-04-20
1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one
- 1-Methyl-2,3-dihydrotetraphen-4(1H)-one
- 108370-27-0
- DTXSID50552266
-
- Inchi: 1S/C19H16O/c1-12-6-9-18(20)16-8-7-15-10-13-4-2-3-5-14(13)11-17(15)19(12)16/h2-5,7-8,10-12H,6,9H2,1H3
- InChI Key: DZZRXYZXTHICKW-UHFFFAOYSA-N
- SMILES: O=C1CCC(C)C2C3C=C4C=CC=CC4=CC=3C=CC=21
Computed Properties
- Exact Mass: 260.12018
- Monoisotopic Mass: 260.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
108370-27-0 (1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one) Related Products
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